Cas no 1281469-51-9 (Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate
• CAS No: 1281469-51-9
• MF: C₁₄H₁₉FO₃
• MW: 254.297268152237
• CID: 5932678
• PubChem ID: 62397000
• Update Time: 2025-05-25

Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-738743
• AKOS011684492
• 1281469-51-9
• ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate
• Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate

• Inchi： 1S/C14H19FO3/c1-5-18-13(17)14(3,4)12(16)10-6-7-11(15)9(2)8-10/h6-8,12,16H,5H2,1-4H3
• InChI Key： XJPWMDULENSDRI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C(C(=O)OCC)(C)C)O

Computed Properties

• Exact Mass: 254.13182263g/mol
• Monoisotopic Mass: 254.13182263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate

Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate: A Comprehensive Overview

Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate, with the CAS number 1281469-51-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluoro-substituted aromatic ring and a hydroxyl group attached to a branched ester moiety. Its chemical formula is C₁₆H₂₀F₂O₄, and it exists as a white crystalline solid with a melting point of approximately 78°C. The compound's structure makes it highly versatile, with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate involves a multi-step process that typically begins with the preparation of the fluoro-substituted aromatic ring. This is followed by the introduction of the hydroxyl and ester groups through carefully controlled nucleophilic substitutions and esterification reactions. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, significantly improving yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of constructing the aromatic core of the molecule.

One of the most intriguing aspects of this compound is its bioactivity. Studies have shown that Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs. In a recent study published in Nature Communications, researchers demonstrated that this compound selectively inhibits cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The fluoro group plays a critical role in modulating the compound's bioactivity, as it enhances both its stability and its ability to penetrate cellular membranes.

Beyond its pharmacological applications, Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate has also been explored for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for use in self-healing polymers. In a groundbreaking study conducted at Stanford University, this compound was incorporated into polyurethane matrices, resulting in materials with enhanced mechanical properties and self-repair capabilities. The hydroxyl group in the molecule was found to be crucial for forming hydrogen bonds, which are essential for the self-healing mechanism.

The environmental impact of Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate has also been a topic of recent research. While it is not classified as a hazardous chemical under current regulations, studies have shown that its degradation products may have unintended effects on aquatic ecosystems. Researchers at the University of California have developed novel bioremediation strategies to address this issue, including the use of genetically engineered bacteria capable of breaking down the compound into harmless byproducts.

In conclusion, Ethyl 3-(4-fluoro-3-methylphenyl)-3-hydroxy-2,2-dimethylpropanoate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and bioactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern science and technology.